N-({[3-(5-methyl-1,3-benzoxazol-2-yl)phenyl]amino}carbonothioyl)-1-naphthamide

• IUPAC Name: N-[[3-(5-methyl-1,3-benzoxazol-2-yl)phenyl]carbamothioyl]naphthalene-1-carboxamide
• InChI: InChI=1S/C26H19N3O2S/c1-16-12-13-23-22(14-16)28-25(31-23)18-8-4-9-19(15-18)27-26(32)29-24(30)21-11-5-7-17-6-2-3-10-20(17)21/h2-15H,1H3,(H2,27,29,30,32)
• InChI Key: OLFQBQXBMVVXGI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)OC(=N2)C3=CC(=CC=C3)NC(=S)NC(=O)C4=CC=CC5=CC=CC=C54
• Molecular Formula: C26H19N3O2S
• Molecular Weight: 437.5 g/mol

Description

N-({[3-(5-methyl-1,3-benzoxazol-2-yl)phenyl]amino}carbonothioyl)-1-naphthamide, also known as MPT0G211, is a novel small molecule compound that has gained significant attention in the field of drug discovery and development. It is a potent inhibitor of cancer cell growth and has shown promising results in preclinical studies.

Mechanism of Action

The mechanism of action of N-({[3-(5-methyl-1,3-benzoxazol-2-yl)phenyl]amino}carbonothioyl)-1-naphthamide involves the inhibition of multiple signaling pathways that are involved in cancer cell growth and survival. It targets the PI3K/Akt/mTOR pathway, which is known to be dysregulated in many types of cancer. In addition, N-({[3-(5-methyl-1,3-benzoxazol-2-yl)phenyl]amino}carbonothioyl)-1-naphthamide also inhibits the STAT3 and NF-κB pathways, which are involved in cancer cell proliferation and survival.
Biochemical and Physiological Effects
N-({[3-(5-methyl-1,3-benzoxazol-2-yl)phenyl]amino}carbonothioyl)-1-naphthamide has been shown to have several biochemical and physiological effects. It induces cell cycle arrest and apoptosis in cancer cells, which leads to the inhibition of cancer cell growth. In addition, N-({[3-(5-methyl-1,3-benzoxazol-2-yl)phenyl]amino}carbonothioyl)-1-naphthamide has been shown to inhibit angiogenesis, which is the process by which new blood vessels are formed to supply nutrients to cancer cells. This further inhibits cancer cell growth and metastasis.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-({[3-(5-methyl-1,3-benzoxazol-2-yl)phenyl]amino}carbonothioyl)-1-naphthamide is its potency and selectivity towards cancer cells. It has been shown to have minimal toxicity towards normal cells, which makes it a promising candidate for cancer treatment. However, one of the limitations of N-({[3-(5-methyl-1,3-benzoxazol-2-yl)phenyl]amino}carbonothioyl)-1-naphthamide is its low solubility, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research and development of N-({[3-(5-methyl-1,3-benzoxazol-2-yl)phenyl]amino}carbonothioyl)-1-naphthamide. One direction is to optimize the synthesis process to improve the yield and solubility of the compound. Another direction is to investigate the potential use of N-({[3-(5-methyl-1,3-benzoxazol-2-yl)phenyl]amino}carbonothioyl)-1-naphthamide in combination with other cancer treatments, such as chemotherapy and radiation therapy. In addition, further studies are needed to investigate the pharmacokinetics and pharmacodynamics of N-({[3-(5-methyl-1,3-benzoxazol-2-yl)phenyl]amino}carbonothioyl)-1-naphthamide in vivo. Overall, the potential of N-({[3-(5-methyl-1,3-benzoxazol-2-yl)phenyl]amino}carbonothioyl)-1-naphthamide as a cancer treatment is promising and warrants further investigation.

Scientific Research Applications

N-({[3-(5-methyl-1,3-benzoxazol-2-yl)phenyl]amino}carbonothioyl)-1-naphthamide has been extensively studied for its potential use in cancer treatment. It has been shown to inhibit the growth of various cancer cell lines, including breast, lung, colon, and liver cancer cells. In addition, N-({[3-(5-methyl-1,3-benzoxazol-2-yl)phenyl]amino}carbonothioyl)-1-naphthamide has been shown to induce cell cycle arrest and apoptosis in cancer cells.